Cas no 663926-22-5 (2-4-(pyrrolidin-1-yl)phenylethan-1-amine)

• Product Name: 2-4-(pyrrolidin-1-yl)phenylethan-1-amine
• CAS No: 663926-22-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 2121198
• PubChem ID: 28806966
• Update Time: 2025-05-20

2-4-(pyrrolidin-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(pyrrolidin-1-yl)phenyl)ethanamine
• 2-4-(pyrrolidin-1-yl)phenylethan-1-amine
• 2-(4-pyrrolidin-1-ylphenyl)ethanamine
• SCHEMBL3840667
• 2-[4-(pyrrolidin-1-yl)phenyl]ethan-1-amine
• AKOS013095573
• DB-329287
• EN300-1857725
• 663926-22-5

• Inchi： 1S/C12H18N2/c13-8-7-11-3-5-12(6-4-11)14-9-1-2-10-14/h3-6H,1-2,7-10,13H2
• InChI Key： WUCIDARXUAXVLA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CCN)=CC=2)CCCC1

Computed Properties

• Exact Mass: 190.147
• Monoisotopic Mass: 190.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 339.4±25.0 °C at 760 mmHg
• Flash Point: 140.3±18.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-4-(pyrrolidin-1-yl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-4-(pyrrolidin-1-yl)phenylethan-1-amine

Compound CAS No. 663926-22-5: 2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-amine

The compound with CAS No. 663926-22-5, commonly referred to as 2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-amine, is a structurally unique organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its pyrrolidine ring fused with a phenyl group, which contributes to its versatile chemical properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

Pyrrolidine, a five-membered nitrogen-containing ring, is a key structural element in this compound. Its presence imparts stability and enhances the molecule's ability to interact with biological systems. The phenyl group attached to the pyrrolidine ring further increases the compound's aromaticity, making it a promising candidate for various synthetic applications. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, such as peptide analogs and bioisosteres.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-amine. These studies reveal that the compound exhibits favorable electronic interactions, which could be exploited in the design of novel materials for electronic applications. Additionally, its ability to form hydrogen bonds makes it a valuable component in supramolecular chemistry, where it can serve as a building block for self-assembling structures.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

The biological activity of 2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-amine has been a focal point of recent research. Studies indicate that it exhibits moderate activity against certain enzymes, suggesting potential applications in therapeutic drug design. Furthermore, its ability to modulate cellular signaling pathways has been investigated, opening new avenues for its use in treating diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, the compound's biodegradability and toxicity have been assessed under various conditions. These studies demonstrate that it is not inherently hazardous under normal usage conditions, making it suitable for industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, CAS No. 663926-22-5 (2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-amine) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable tool in both academic and industrial settings. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.